(E)-6-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(pyridin-3-yl)hexanamide

• IUPAC Name: 6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-3-ylhexanamide
• InChI: InChI=1S/C19H19N3O2S3/c23-17(21-14-6-4-9-20-13-14)8-2-1-3-10-22-18(24)16(27-19(22)25)12-15-7-5-11-26-15/h4-7,9,11-13H,1-3,8,10H2,(H,21,23)/b16-12+
• InChI Key: KKTHEXQTWNABKT-FOWTUZBSSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)CCCCCN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: C1=CC(=CN=C1)NC(=O)CCCCCN2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C19H19N3O2S3
• Molecular Weight: 417.6 g/mol

Description

(E)-6-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(pyridin-3-yl)hexanamide is a useful research compound. Its molecular formula is C19H19N3O2S3 and its molecular weight is 417.56. The purity is usually 95%.
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Scientific Research Applications

Reactions with Nitrile Oxides

(E)-6-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(pyridin-3-yl)hexanamide and similar compounds participate in reactions with nitrile oxides, leading to the formation of various compounds including Z-2,4-dioxo analogues and 1,4,2,5-dioxadiazines. These reactions and the structures of the synthesized compounds have been characterized through microanalytical and spectral data, indicating potential applications in the synthesis of complex organic molecules (Kandeel & Youssef, 2001).

Photophysical Properties and Viscosity Effects

The structural manipulation of this compound and its analogues significantly impacts their photophysical properties. These compounds exhibit absorption and emission wavelengths in specific ranges, with large Stokes shifts observed for some. Their intramolecular charge transfer characteristics, as well as viscosity-induced emission effects, have been explored, suggesting applications in the development of new chromophores for optical materials (Jachak et al., 2021).

Corrosion Inhibition

Compounds structurally related to this compound have been studied as potential corrosion inhibitors for mild steel in acidic environments. Their efficiency as inhibitors correlates with their concentration and inversely with temperature, suggesting their utility in protecting metal surfaces from corrosion (Chaitra, Mohana, & Tandon, 2016).

Anticancer and Antiangiogenic Activities

A series of thioxothiazolidin-4-one derivatives, related to the compound , have shown significant in vivo anticancer and antiangiogenic effects against transplantable mouse tumor models. These findings indicate the potential of such compounds for anticancer therapy, highlighting their ability to inhibit tumor growth and angiogenesis (Chandrappa et al., 2010).